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Technical Support Center: Krypton-85 Dating
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals utilizing Krypton-85
(Kr-85) dating techniques.

Troubleshooting Guides
Question: Why are my Kr-85 dating results inconsistent with other dating methods (e.g.,

tritium/helium-3)?

Answer: Discrepancies in Kr-85 dating can arise from several factors related to atmospheric

variations and sample integrity. Here are some troubleshooting steps:

Evaluate the Assumed Atmospheric Kr-85 Input Curve: The accuracy of Kr-85 dating heavily

relies on the historical atmospheric Kr-85 concentration curve used as the input function.

Atmospheric Kr-85 levels are not uniform globally. Concentrations are generally higher in the

northern hemisphere and can be significantly elevated near nuclear reprocessing plants.[1]

[2] Ensure you are using an input curve that is representative of the recharge location of your

sample. For instance, Central Europe has a well-documented history of Kr-85 concentrations

influenced by European reprocessing facilities.[2]

Assess for Local Contamination Sources: Proximity to nuclear facilities can lead to localized

increases in atmospheric Kr-85, which may not be reflected in global or regional atmospheric
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curves.[2][3] If your sampling site is near a known nuclear reactor or reprocessing plant, the

groundwater may have been recharged with air containing elevated Kr-85 levels. It is

essential to correct for these local anthropogenic emissions.[3]

Check for Sample Contamination: Contamination of the sample with modern air during

collection can introduce excess Kr-85, leading to an underestimation of the sample's true

age. It is recommended to take an air sample at the collection site to represent the regional

85Kr concentration, which can help in correcting for potential air contamination during

sampling.[4]

Consider Groundwater Mixing: The measured Kr-85 concentration may represent a mixture

of waters with different ages. If the groundwater system involves the mixing of younger and

older water masses, the resulting Kr-85 age will be an apparent mean residence time rather

than a discrete age.

Question: My measured Kr-85 activity is below the detection limit. What can I do?

Answer: A Kr-85 activity below the detection limit can indicate either a very old sample or an

issue with the analytical procedure.

Verify the Approximate Age Range: Krypton-85 dating is most effective for samples with a

residence time of up to about 50 years, given its half-life of 10.728 years.[1][5] If the sample

is expected to be older, Kr-85 concentrations will have decayed to levels that may be

undetectable. In such cases, consider using older dating tracers like Carbon-14 or Krypton-

81.[3][6]

Increase Sample Volume: The detection of Kr-85 is often limited by the amount of krypton

gas that can be extracted from the sample.[7] If feasible, increasing the volume of the water

sample (e.g., from 100 L to 250 L) will yield more krypton gas for analysis, potentially raising

the Kr-85 activity to a detectable level.[6][7][8]

Utilize a More Sensitive Analytical Technique: Atom Trap Trace Analysis (ATTA) is a more

recent and highly sensitive method for measuring Kr-85 compared to traditional low-level

counting.[9][10] ATTA can detect single krypton atoms, making it suitable for smaller samples

and lower concentrations.[9] If you are using low-level counting, switching to ATTA could

provide the necessary sensitivity.
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Frequently Asked Questions (FAQs)
What is Krypton-85 and why is it used for dating?

Krypton-85 (85Kr) is a radioactive isotope of the noble gas krypton with a half-life of 10.728

years.[1] It is produced in the atmosphere naturally in very small quantities through the

interaction of cosmic rays with stable krypton-84.[1] However, the vast majority of atmospheric

85Kr is anthropogenic, primarily released from the reprocessing of spent nuclear fuel from

nuclear reactors.[1][11] Because its atmospheric concentration has been increasing since the

advent of the nuclear age, the 85Kr concentration in a groundwater sample can be related to

the atmospheric concentration at the time of recharge, allowing for the determination of the

water's "age" or residence time.[7]

What are the main sources of atmospheric Krypton-85?

The primary anthropogenic sources of atmospheric Krypton-85 include:

Nuclear Fuel Reprocessing: This is the most significant source, where gaseous 85Kr is

released when spent fuel rods are dissolved.[1][11]

Nuclear Weapons Tests: Atmospheric tests, particularly between 1945 and 1962, released

significant amounts of 85Kr.[12]

Nuclear Accidents: Accidents at nuclear power plants, such as those at Three Mile Island

and Chernobyl, have also contributed to atmospheric 85Kr levels.[1]

Natural production from cosmic rays accounts for a very small fraction of the total atmospheric

inventory.[1]

How do atmospheric Krypton-85 concentrations vary?

Atmospheric Krypton-85 concentrations exhibit several types of variations:

Long-Term Trend: There has been a general and steady increase in the baseline

atmospheric 85Kr concentration since the mid-20th century due to ongoing emissions from

nuclear activities.[2][13]
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Geographical Variation: Concentrations are higher in the Northern Hemisphere, where most

nuclear reprocessing facilities are located.[1]

Local Variations: Significantly higher concentrations can be found near nuclear reprocessing

plants, leading to distinct peaks in regional time-series data.[2]

Seasonal Variations: Some studies have observed seasonal periodicity in baseline 85Kr

levels.[13]

What is the principle behind correcting for atmospheric Kr-85 variations?

The fundamental principle of Kr-85 dating is to match the measured 85Kr activity in a sample to

a known historical record of atmospheric 85Kr concentrations (the "input function"). Corrections

are necessary because this input function is not globally uniform. The correction process

involves:

Selecting an appropriate input curve: Choosing a historical 85Kr concentration curve that

accurately reflects the atmospheric conditions at the location and time of groundwater

recharge.

Accounting for radioactive decay: The age is calculated by accounting for the decay of 85Kr

since the time of recharge.

Adjusting for local anomalies: If the sampling site is near a known source of 85Kr emissions,

the input function must be adjusted to account for these localized higher concentrations.

What are the primary analytical techniques for measuring Krypton-85?

The two main techniques for measuring the low concentrations of Krypton-85 in environmental

samples are:

Low-Level Counting (LLC): This technique measures the beta particles emitted from the

radioactive decay of 85Kr.[9] It typically requires a larger sample size to obtain a sufficient

amount of krypton for a detectable signal.[7]

Atom Trap Trace Analysis (ATTA): This is a laser-based atom counting method that is highly

selective and efficient.[5] ATTA can detect individual 85Kr atoms, allowing for the use of
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much smaller samples (5-10 microliters of krypton gas) and providing higher sensitivity.[5]

Quantitative Data Summary
Parameter Value Source

85Kr Half-Life 10.728 years [1]

Decay Mode Beta Decay (primarily) [1]

Decay Product Rubidium-85 (stable) [1]

Approximate Atmospheric

Concentration (1976)
0.6 Bq/m³ [1]

Approximate Atmospheric

Concentration (2005)
1.3 Bq/m³ [1]

Stable Krypton Concentration

in Atmosphere
1.099 ± 0.009 ppmv [14]

Experimental Protocols
Methodology for Kr-85 Groundwater Dating

Sample Collection and Gas Extraction:

A water sample of approximately 100 to 250 liters is typically required.[6][7]

The dissolved gases are extracted from the water. A common method is flushing the water

sample with a carrier gas like helium.[8] Another approach involves in-field degassing

using a membrane contactor where dissolved gases diffuse across a membrane into a

low-pressure collection volume.[6]

A newer, simplified method involves collecting groundwater in evacuated 20 L propane gas

bottles, which are then sent to a laboratory for automated gas extraction.[6]

It is also advisable to collect an air sample at the site to quantify the local atmospheric

85Kr concentration, which can be used to correct for any potential contamination during

sampling.[4]
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Krypton Separation and Purification:

The extracted gas mixture is processed to separate krypton from other gases.

This is often achieved through a series of steps involving adsorption on charcoal at

cryogenic temperatures, followed by fractional desorption and gas chromatography.[8]

85Kr Activity Measurement:

Low-Level Counting: The purified krypton sample is placed in a small-volume proportional

counter to measure the beta decay activity. The counter is heavily shielded to reduce

background radiation.[8]

Atom Trap Trace Analysis (ATTA): The krypton sample is introduced into the ATTA system,

where laser cooling and trapping techniques are used to isolate and count individual 85Kr

atoms.[5]

Data Analysis and Age Calculation:

The measured 85Kr activity is typically expressed as a ratio of 85Kr to total krypton

(85Kr/Kr).

This measured ratio is then compared to a well-documented atmospheric input curve of

the 85Kr/Kr ratio over time.

The age of the sample corresponds to the point on the historical curve that, after

correcting for radioactive decay, matches the measured value. The age is calculated using

the following decay equation:

Ameasured = Ainitial * e-λt

Where:

Ameasured is the measured 85Kr activity in the sample.

Ainitial is the 85Kr activity in the atmosphere at the time of recharge (obtained from the

input curve).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/1321105/
https://pubmed.ncbi.nlm.nih.gov/1321105/
https://www.researchgate.net/publication/313857407_Rapid_processing_of_85KrKr_ratios_using_Atom_Trap_Trace_Analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


λ is the decay constant of 85Kr (ln(2)/half-life).

t is the age of the sample.
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Caption: Experimental workflow for Krypton-85 dating of groundwater.
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Caption: Logical workflow for correcting atmospheric Kr-85 variations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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